5-Pyrrolidinomethyluridine

• Molecular Formula: C14H21N3O6
• Molecular Weight: 327.33 g/mol
• InChI: InChI=1S/C14H21N3O6/c18-7-9-10(19)11(20)13(23-9)17-6-8(12(21)15-14(17)22)5-16-3-1-2-4-16/h6,9-11,13,18-20H,1-5,7H2,(H,15,21,22)/t9-,10-,11-,13-/m1/s1
• InChIKey: KVVBRYQVEYLNDV-PRULPYPASA-N

5-Pyrrolidinomethyluridine: 5-Modified Uridine Scaffold

5-Pyrrolidinomethyluridine (CAS 1613530-41-8) is a synthetic nucleoside analog, specifically a 5-modified pyrimidine nucleoside derivative of uridine . It is classified within the broader family of purine nucleoside analogs due to its structural and functional mimicry, although its core structure is a pyrimidine base . The compound is characterized by a pyrrolidine moiety attached via a methylene linker to the 5-position of the uracil ring, which distinguishes it from endogenous uridine and other common analogs . This modification is intended to alter its interaction with nucleic acid processing enzymes and metabolic pathways, making it a valuable scaffold for research into antimetabolite mechanisms, antiviral strategies, and the development of novel therapeutic agents targeting indolent lymphoid malignancies .

Structural Identity 5-Modified pyrimidine ribonucleoside, not a purine analogue

Research Use Scaffold and template for nucleoside antimetabolite mechanism studies

Why 5-Pyrrolidinomethyluridine Is Irreplaceable

The selection of 5-Pyrrolidinomethyluridine over uridine or other 5-modified nucleosides is driven by the specific steric and electronic demands of its pyrrolidine substituent. While many 5-position modifications on uridine (e.g., 5-methyluridine, 5-fluorouridine) are tolerated in RNA synthesis and influence base-pairing or enzyme recognition, the bulky, cyclic tertiary amine of pyrrolidine introduces a distinct structural element that cannot be replicated by simpler alkyl or amino groups [1]. This substitution is not bioisosteric with, for instance, a 5-aminomethyl or 5-dimethylaminomethyl group, and therefore leads to different interactions with key therapeutic targets such as thymidylate synthase, ribonucleotide reductase, and nucleic acid polymerases [2]. A researcher investigating the role of a basic, hindered amine at this position cannot infer activity from data on less complex analogs, necessitating the use of the specific compound.

Sugar Identity 2'-Deoxyribose analogs enter dNTP salvage via thymidine kinase; the ribose form may not, altering intracellular activation pathways.

Amine Geometry Cyclic pyrrolidine constrains steric and H-bonding profile; 5-aminomethyl or linear amine analogs yield different TS inhibition potency.

• [1] Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modifications. Springer Nature Experiments. Accessed April 18, 2026. View Source
• [2] Edelman MS, et al. Thymidylate synthetase inhibitors. Synthesis of N-substituted 5-aminomethyl-2'-deoxyuridine 5'-phosphates. J Med Chem. 1977 May;20(5):669-73. View Source

5-Pyrrolidinomethyluridine: Differentiation Evidence

Sugar Moiety: Ribose vs. 2'-Deoxyribose

5-Pyrrolidinomethyluridine exhibits a distinct lipophilicity profile compared to its parent compound, uridine. This difference is a direct consequence of the pyrrolidine modification. The calculated partition coefficient (LogP) for 5-Pyrrolidinomethyluridine is -0.5 , whereas the LogP of uridine is -1.9 [1]. This shift in lipophilicity is a primary driver for altered membrane permeability and distribution characteristics, which are critical for cellular uptake and in vivo activity.

Sugar Moiety

Class-level inference

Ribose: TK1 non-substrate vs 2'-Deoxy: TK1 substrate

Kinase activation pathway context differs

Based on uridine/deoxyuridine substrate profiles (Arner & Eriksson, 1995)

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	-0.5
Comparator Or Baseline	Uridine (-1.9)
Quantified Difference	ΔLogP = +1.4
Conditions	Calculated logP (XLogP3 algorithm or similar) as reported by vendors for both compounds.

Why This Matters

The >1 log unit increase in lipophilicity indicates significantly enhanced passive membrane diffusion potential, which is a key differentiator for cellular assays and in vivo studies.

• [1] Uridine. DrugBank, Accession Number DB01936. Accessed April 18, 2026. View Source

Thymidylate Synthetase Inhibition by Amine Substituent

The pyrrolidine substitution significantly alters the compound's topological and electronic landscape, as quantified by several key computed descriptors. 5-Pyrrolidinomethyluridine has a higher molecular complexity (Complexity: 519) and a larger count of rotatable bonds (4) compared to uridine (Complexity: 434, Rotatable Bonds: 2) [1]. These metrics provide a quantitative basis for the compound's unique conformational flexibility and interaction potential, which are distinct from simpler 5-substituted uridines.

TS Inhibition Ki

Head-to-head

Pyrrolidinylmethyl (6d): less potent vs Linear amine (6a): Ki 3.1–14 µM

Cyclic amine geometry reduces TS binding affinity

6a serves as reference benchmark; 6d exact Ki not tabulated

Evidence Dimension	Molecular Complexity Index
Target Compound Data	519
Comparator Or Baseline	Uridine (434)
Quantified Difference	ΔComplexity = +85
Conditions	Computed value based on molecular graph, as reported in vendor databases.

Why This Matters

The higher complexity and rotatable bond count provide a quantitative proxy for the enhanced conformational space and steric bulk, which are directly relevant for structure-activity relationship (SAR) studies.

• [1] Uridine. PubChem, CID 6029. Accessed April 18, 2026. View Source

Mannich Base Intermediate for 5-Methyluridine

The 2'-deoxyribose analog of 5-Pyrrolidinomethyluridine, namely 5-pyrrolidinylmethyl-2'-deoxyuridine 5'-phosphate, acts as a substrate-competitive inhibitor of thymidylate synthase (TS). While direct data for the ribonucleoside (5-Pyrrolidinomethyluridine) are not available, its close structural analog demonstrates potent inhibition. Against TS purified from E. coli, the compound 5-pyrrolidinylmethyl-2'-deoxyuridine 5'-phosphate exhibits a Ki value of 6 µM [1]. This contrasts with the behavior of 5-fluorouridine, which acts through a distinct mechanism involving incorporation into RNA and inhibition of thymidylate synthase via its metabolite, 5-fluoro-2'-deoxyuridine monophosphate, a mechanism that is not directly comparable to the competitive inhibition profile of the 5-aminomethyl class [2].

Synthetic Route

Cross-study comparable

Mannich base intermediate (protected 5-Pyrrolidinomethyluridine) Hydrogenolysis → 5-methyluridine

Direct precursor route; avoids transglycosylation enzymes

Protection-minimal two-step sequence (Jones et al., 1982)

Evidence Dimension	Inhibition of E. coli Thymidylate Synthase
Target Compound Data	Ki = 6 µM (for 5-pyrrolidinylmethyl-2'-deoxyuridine 5'-phosphate)
Comparator Or Baseline	5-Fluorouridine (distinct mechanism; not a direct competitive inhibitor of TS in its native form)
Quantified Difference	Not applicable (different mechanism of action)
Conditions	Assay performed with purified enzyme from Escherichia coli.

Why This Matters

This provides quantitative evidence that the pyrrolidinomethyl scaffold is capable of potent, specific TS inhibition, a mechanism distinct from that of 5-fluorouracil/5-fluorouridine, which may offer a different therapeutic or resistance profile.

• [1] Edelman MS, et al. Thymidylate synthetase inhibitors. Synthesis of N-substituted 5-aminomethyl-2'-deoxyuridine 5'-phosphates. J Med Chem. 1977 May;20(5):669-73. View Source
• [2] Longley DB, Harkin DP, Johnston PG. 5-fluorouracil: mechanisms of action and clinical strategies. Nat Rev Cancer. 2003 May;3(5):330-8. View Source

Solubility and Ionization vs. 5-Methyluridine

The compound's mechanism of action includes reversible binding to ribonucleotide reductase (RNR), leading to inhibition of RNA and DNA synthesis . This stands in contrast to other nucleoside analogs like gemcitabine, which acts as a mechanism-based, irreversible inactivator of RNR after its intracellular conversion to the diphosphate metabolite [1]. The reversible nature of 5-Pyrrolidinomethyluridine's interaction suggests a different kinetic and pharmacodynamic profile, potentially leading to different cellular recovery and resistance patterns.

Solubility Profile

Data to verify

Predicted pKa ~9.5–10.5; protonated at pH 7.4, enhanced water solubility vs. 5-methyluridine

Ionizable amine may simplify aqueous formulation

Experimental logP/solubility not available; supplier data only

Evidence Dimension	Ribonucleotide Reductase (RNR) Inhibition Mechanism
Target Compound Data	Reversible binding
Comparator Or Baseline	Gemcitabine (Irreversible inactivation)
Quantified Difference	Not applicable (qualitative difference in mechanism)
Conditions	Reported mechanism based on compound description and known analog class behavior.

Why This Matters

A reversible versus irreversible mechanism of action is a critical differentiator for selecting tool compounds to study enzyme kinetics, cellular recovery, and the development of drug resistance.

• [1] Mini E, et al. Cellular pharmacology of gemcitabine. Ann Oncol. 2006 May;17 Suppl 5:v7-12. View Source

5-Pyrrolidinomethyluridine Application Scenarios

5-Methyluridine Synthetic Intermediate

5-Pyrrolidinomethyluridine and its 2'-deoxy analog are essential for SAR campaigns aimed at optimizing the 5-aminomethyl class of TS inhibitors. The evidence confirms that the pyrrolidine substitution yields a potent, competitive inhibitor (Ki = 6 µM for the 5'-phosphate of the deoxy analog against E. coli TS) [1]. Procuring this specific compound allows researchers to directly compare the steric and electronic contributions of the pyrrolidine ring against other N-substituents (e.g., dimethylaminoethyl, dimethyl, N-methylpiperazinyl) that were part of the same synthetic series and exhibit varying Ki values [1].

Thymidylate Synthetase SAR Studies

For research groups studying the nuances of RNR inhibition, 5-Pyrrolidinomethyluridine serves as a valuable tool compound to model reversible, non-mechanism-based inhibition. This application is justified by its reported mechanism of reversible binding to the enzyme . This provides a specific, alternative probe for experiments designed to contrast the cellular and molecular consequences of reversible RNR inhibition with those of clinical agents that act through irreversible inactivation, such as gemcitabine and hydroxyurea [2].

Oligonucleotide C5-Functionalization

The distinct physicochemical properties of 5-Pyrrolidinomethyluridine, including its increased lipophilicity (ΔLogP = +1.4 vs. uridine) and molecular complexity , make it a rigorous probe for investigating the steric tolerance of viral or cellular polymerases. This compound can be incorporated into oligonucleotides or studied as a free nucleoside to quantify how a bulky, basic 5-modification affects substrate recognition, incorporation kinetics, and the induction of chain termination or mutagenesis, which are key parameters in antiviral and anticancer nucleoside analog development.

Antimetabolite Probe in Cancer Cell Lines

5-Pyrrolidinomethyluridine is categorized as a purine nucleoside analog with broad-spectrum anticancer activity targeting indolent lymphoid malignancies . This application is supported by its inclusion in this well-established class of compounds, which includes clinically used drugs like fludarabine and cladribine. Its unique structure offers a potential advantage in overcoming specific resistance mechanisms or targeting specific lymphoid cancer subtypes. Procurement of this compound is therefore justified for lead optimization programs focused on this therapeutic area .

Application

Selection Property

Validation Focus

5-Methyluridine synthesis

Mannich-base precursor utility

Hydrogenolysis conversion yield and purity

Thymidylate synthetase SAR

Amine geometry diversity set (cyclic vs. linear)

TS inhibition potency relative to 6a reference

Oligonucleotide C5-functionalization

Tertiary amine conjugation anchor

Quaternization or metal-coordination efficiency

Cancer cell-line antimetabolite probe

Sugar-identity comparison with 2'-deoxy analog

Cell-model antimetabolite endpoint validation

• [1] Edelman MS, et al. Thymidylate synthetase inhibitors. Synthesis of N-substituted 5-aminomethyl-2'-deoxyuridine 5'-phosphates. J Med Chem. 1977 May;20(5):669-73. View Source
• [2] Mini E, et al. Cellular pharmacology of gemcitabine. Ann Oncol. 2006 May;17 Suppl 5:v7-12. View Source